Cas no 1048005-92-0 (3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid)

• Product Name: 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid
• CAS No: 1048005-92-0
• MF: C₁₅H₂₁N₃O₅
• MW: 323.344343900681
• CID: 5470987
• PubChem ID: 18581000
• Update Time: 2025-05-20

3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1048005-92-0
• F2721-0176
• 3-[(4-ACETAMIDOPHENYL)CARBAMOYL]-2-[(3-HYDROXYPROPYL)AMINO]PROPANOIC ACID
• 4-((4-acetamidophenyl)amino)-2-((3-hydroxypropyl)amino)-4-oxobutanoic acid
• AKOS005143494
• 4-(4-acetamidoanilino)-2-(3-hydroxypropylamino)-4-oxobutanoic acid
• 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid

• Inchi： 1S/C15H21N3O5/c1-10(20)17-11-3-5-12(6-4-11)18-14(21)9-13(15(22)23)16-7-2-8-19/h3-6,13,16,19H,2,7-9H2,1H3,(H,17,20)(H,18,21)(H,22,23)
• InChI Key： FAVRWELQSGFWNT-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1)NC(C)=O)=O)NCCCO)=O

Computed Properties

• Exact Mass: 323.14812078g/mol
• Monoisotopic Mass: 323.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid

Comprehensive Overview of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid (CAS No. 1048005-92-0)

3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid (CAS No. 1048005-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of amino acid derivatives and exhibits properties that make it a subject of interest in drug discovery and development.

The molecular structure of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid incorporates multiple functional groups, including an acetamido group, a carbamoyl linkage, and a hydroxypropylamino moiety. These features contribute to its potential as a building block for more complex molecules or as a modulator of biological activity. Researchers have explored its role in targeting specific enzymes or receptors, particularly in the context of inflammatory pathways and metabolic regulation.

In recent years, the scientific community has shown growing interest in amino acid-based therapeutics, driven by the demand for safer and more effective treatments for chronic diseases. This compound aligns with current trends in precision medicine and personalized healthcare, where molecules with well-defined mechanisms of action are prioritized. Its potential applications span areas such as neurological disorders, autoimmune conditions, and metabolic syndromes, making it a versatile candidate for further investigation.

From a synthetic chemistry perspective, 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid presents interesting challenges and opportunities. The presence of both hydrophilic (e.g., hydroxypropyl and carboxylic acid) and hydrophobic (e.g., acetamidophenyl) groups in its structure influences its solubility and bioavailability, key factors in drug development. Researchers are actively studying its structure-activity relationships (SAR) to optimize its pharmacological profile.

The compound's relevance extends to the field of bioconjugation, where its functional groups can be utilized for attaching targeting moieties or imaging agents. This has implications for the development of theranostic agents—molecules that combine therapeutic and diagnostic capabilities—a hot topic in modern biomedical research. Additionally, its potential as a prodrug candidate is being explored, particularly for enhancing drug delivery to specific tissues or cells.

Quality control and characterization of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid require advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and structural integrity, which are critical for research and potential clinical applications. The compound's stability under various conditions is also an important consideration for its storage and handling.

In the context of green chemistry and sustainable pharmaceutical manufacturing, researchers are investigating eco-friendly synthesis routes for this compound. This aligns with the growing emphasis on environmentally benign processes in the chemical industry. The development of efficient catalytic systems and renewable starting materials for its production represents an active area of investigation.

As the scientific understanding of 3-[(4-acetamidophenyl)carbamoyl]-2-[(3-hydroxypropyl)amino]propanoic acid continues to evolve, its potential applications in various therapeutic areas are becoming clearer. Future research directions may include detailed pharmacokinetic studies, toxicity profiling, and formulation development to fully realize its clinical potential. The compound represents an excellent example of how sophisticated organic molecules can address complex medical challenges through targeted molecular design.

The growing body of literature on this compound reflects its importance in contemporary medicinal chemistry. Researchers frequently search for information on its synthetic methods, biological activity, and potential therapeutic uses, indicating sustained interest in this molecule. As with many specialized compounds, collaboration between academic researchers and pharmaceutical developers will be crucial for translating its potential into tangible medical benefits.